Cas no 1806691-14-4 (Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate
• CAS No: 1806691-14-4
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4958565
• Update Time: 2025-06-15

Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-13(17)10-6-4-5-9(7-15)11(10)12(14)8(2)16/h4-6,12,15H,3,7H2,1-2H3
• InChI Key： NVIJFQVXNZCEJC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(C(=O)OCC)=CC=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate (CAS No. 1806691-14-4)

Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate (CAS No. 1806691-14-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro and hydroxymethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with reactive side chains, makes it a valuable building block for designing novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its oxopropyl moiety could play a role in modulating biological activity.

In recent years, the demand for high-purity synthetic intermediates like Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate has surged, driven by advancements in precision medicine and green chemistry. A 2023 market analysis highlighted a 12% annual growth in the fine chemicals sector, with compounds featuring multi-functional groups (such as this benzoate derivative) being key contributors. The compound's CAS No. 1806691-14-4 frequently appears in patent filings related to enzyme inhibitors and crop protection agents, reflecting its cross-industry relevance.

The synthesis of Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate typically involves esterification and selective chlorination steps, with yields optimized through modern catalytic methods. Analytical techniques like HPLC and NMR are crucial for verifying the purity of this compound, especially when used in GMP-compliant applications. Notably, its hydroxymethyl group provides an anchor point for further derivatization, a feature exploited in combinatorial chemistry workflows.

From an environmental perspective, the benzoate scaffold in this compound demonstrates better biodegradability compared to traditional aromatic compounds, aligning with the EPA's guidelines for sustainable chemicals. This characteristic, combined with its low ecotoxicity profile, positions CAS 1806691-14-4 as a candidate for green synthesis initiatives. Laboratories focusing on AI-driven molecular design have incorporated this compound into their databases as a template for fragment-based drug discovery.

Storage and handling recommendations for Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate emphasize protection from moisture and light exposure, with stability studies showing optimal preservation at 2-8°C under inert atmosphere. These protocols ensure the integrity of both the chloro and carbonyl functionalities during long-term storage. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance compatible with ISO 9001 quality management systems.

Emerging applications in material science have expanded the utility of this benzoate derivative beyond life sciences. Recent studies explore its incorporation into photo-responsive polymers, where the oxopropyl group acts as a light-sensitive switch. Such innovations respond to the growing market need for smart materials in electronics and packaging industries. The compound's CAS number 1806691-14-4 now appears in technical literature discussing molecular electronics and nanoscale fabrication.

Quality control protocols for CAS 1806691-14-4 typically specify >98% purity thresholds, verified through orthogonal analytical methods. Leading suppliers provide batch-specific certificates with comprehensive chromatographic data, addressing the pharmaceutical industry's stringent documentation requirements. This level of quality assurance supports the compound's use in preclinical studies and API development pipelines.

The price trajectory of Ethyl 2-(1-chloro-2-oxopropyl)-3-(hydroxymethyl)benzoate reflects its niche status, with current market values ranging between $1,200-$1,800/kg for research quantities. Bulk procurement programs have emerged among CDMOs (Contract Development and Manufacturing Organizations) to secure stable supply chains. Market intelligence suggests increasing interest from Asia-Pacific manufacturers specializing in custom synthesis services.

Future research directions for this compound may explore its chiral resolution potential, given the stereochemical implications of its hydroxymethyl substituent. Computational chemistry models predict possible enantioselective interactions with biological targets, opening avenues for asymmetric synthesis applications. Such developments would further enhance the value proposition of CAS 1806691-14-4 in structure-activity relationship studies.